Cas no 1780662-65-8 (3-(4-chloro-3-methoxyphenyl)propanenitrile)

• Product Name: 3-(4-chloro-3-methoxyphenyl)propanenitrile
• CAS No: 1780662-65-8
• MF: C₁₀H₁₀ClNO
• MW: 195.645501613617
• CID: 5966303
• PubChem ID: 84773812
• Update Time: 2025-11-06

3-(4-chloro-3-methoxyphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, 4-chloro-3-methoxy-
• 3-(4-chloro-3-methoxyphenyl)propanenitrile
• 1780662-65-8
• EN300-1966032

• Inchi： 1S/C10H10ClNO/c1-13-10-7-8(3-2-6-12)4-5-9(10)11/h4-5,7H,2-3H2,1H3
• InChI Key： GBSMUWAJPWMGSF-UHFFFAOYSA-N
• SMILES： C1(CCC#N)=CC=C(Cl)C(OC)=C1

Computed Properties

• Exact Mass: 195.0450916g/mol
• Monoisotopic Mass: 195.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.163±0.06 g/cm3(Predicted)
• Boiling Point: 336.6±27.0 °C(Predicted)

Additional information on 3-(4-chloro-3-methoxyphenyl)propanenitrile

Introduction to 3-(4-chloro-3-methoxyphenyl)propanenitrile (CAS No. 1780662-65-8)

3-(4-chloro-3-methoxyphenyl)propanenitrile, with the chemical formula C₁₀H₉ClN, is a significant compound in the field of pharmaceutical and chemical research. This compound, identified by its CAS number CAS No. 1780662-65-8, has garnered attention due to its versatile applications in the synthesis of various bioactive molecules. The presence of both chloro and methoxy substituents on the aromatic ring enhances its reactivity, making it a valuable intermediate in organic synthesis.

The structural features of 3-(4-chloro-3-methoxyphenyl)propanenitrile contribute to its utility in the development of pharmaceutical agents. The nitrile group (-CN) provides a site for further functionalization, enabling the creation of more complex molecular architectures. This property is particularly advantageous in medicinal chemistry, where structural diversity is often key to achieving desired biological activities.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing chloro and methoxy substituents. These groups are known to influence the electronic properties of aromatic rings, thereby affecting the interactions with biological targets. For instance, studies have shown that such substituents can enhance binding affinity and selectivity in drug design.

One of the most compelling aspects of 3-(4-chloro-3-methoxyphenyl)propanenitrile is its role as a precursor in the synthesis of various pharmacologically active compounds. Researchers have leveraged its reactivity to develop novel inhibitors and agonists targeting different biological pathways. For example, derivatives of this compound have been investigated for their potential in treating neurological disorders, cardiovascular diseases, and inflammatory conditions.

The synthesis of 3-(4-chloro-3-methoxyphenyl)propanenitrile typically involves multi-step organic reactions, including nucleophilic aromatic substitution and cyanation processes. The chloro and methoxy groups make it a versatile intermediate that can undergo further modifications to produce a wide range of target molecules. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity.

The pharmaceutical industry has shown particular interest in compounds that can modulate neurotransmitter systems. 3-(4-chloro-3-methoxyphenyl)propanenitrile has been explored as a scaffold for developing drugs that interact with serotonin and dopamine receptors. Preclinical studies suggest that derivatives of this compound may exhibit anxiolytic and antidepressant effects, although further research is needed to fully understand their therapeutic potential.

In addition to its pharmaceutical applications, 3-(4-chloro-3-methoxyphenyl)propanenitrile has found utility in agrochemical research. Its structural motifs are similar to those found in herbicides and fungicides, making it a valuable building block for designing new crop protection agents. The ability to modify its chemical structure allows researchers to fine-tune its biological activity for specific agricultural needs.

The growing demand for high-quality intermediates like 3-(4-chloro-3-methoxyphenyl)propanenitrile has led to advancements in synthetic methodologies. Continuous flow chemistry, for instance, has been adopted to improve scalability and efficiency in producing this compound. Such innovations are crucial for meeting the increasing demand from both academic and industrial researchers.

The safety profile of CAS No. 1780662-65-8, or more accurately referred to as 3-(4-chloro-3-methoxyphenyl)propanenitrile, is another important consideration. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

The future prospects for this compound are promising, with ongoing research aimed at uncovering new applications and improving synthetic routes. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to the development of novel therapeutic agents and advanced materials.